Cas no 845266-22-0 (Ethanone,1-[5-[(2-hydroxyethyl)thio]-4-nitro-2-thienyl]-)

• Product name: Ethanone,1-[5-[(2-hydroxyethyl)thio]-4-nitro-2-thienyl]-
• CAS No: 845266-22-0
• MF: C₈H₉NO₄S₂
• MW: 247.29136
• CID: 716316
• PubChem ID: 1797096

Ethanone,1-[5-[(2-hydroxyethyl)thio]-4-nitro-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[5-[(2-hydroxyethyl)thio]-4-nitro-2-thienyl]-
• 1-[5-(2-hydroxyethylsulfanyl)-4-nitrothiophen-2-yl]ethanone
• 1-{5-[(2-hydroxyethyl)thio]-4-nitro-2-thienyl}ethan-1-one
• 1-[5-[(2-HYDROXYETHYL)THIO]-4-NITRO-2-THIENYL]ETHAN-1-ONE
• 1-(5-[(2-hydroxyethylthio)-4-nitrothiophen-2-yl)ethanone
• FT-0719175
• 1-(5-(2-hydroxyethylthio)-4-nitrothiophen-2-yl)ethanone
• MFCD00098110
• 1-{5-[(2-Hydroxyethyl)sulfanyl]-4-nitrothiophen-2-yl}ethan-1-one
• J-504134
• SR-01000639028-1
• HMS554J10
• Maybridge1_004608
• 845266-22-0
• DTXSID80365169
• CCG-49580

• Inchi： InChI=1S/C8H9NO4S2/c1-5(11)7-4-6(9(12)13)8(15-7)14-3-2-10/h4,10H,2-3H2,1H3
• InChI Key： FMJZSKDZSDSXRG-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=C(S1)SCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.99700
• Monoisotopic Mass: 246.99730012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 136.66000
• LogP: 2.46650